Cas no 77173-37-6 (Phosphonic acid,(4-hydroxyphenyl)-, monoethyl ester (9CI))

• Product Name: Phosphonic acid,(4-hydroxyphenyl)-, monoethyl ester (9CI)
• CAS No: 77173-37-6
• MF: C₈H₁₁O₄P
• MW: 202.144303560257
• CID: 566472
• PubChem ID: 157020
• Update Time: 2025-04-19

Phosphonic acid,(4-hydroxyphenyl)-, monoethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,(4-hydroxyphenyl)-, monoethyl ester (9CI)
• Phosphonic acid, (4-hydroxyphenyl)-, monoethyl ester
• ethoxy-(4-hydroxyphenyl)phosphinic acid
• 77173-37-6
• SCHEMBL6858817
• DTXSID00227932

• Inchi： 1S/C8H11O4P/c1-2-12-13(10,11)8-5-3-7(9)4-6-8/h3-6,9H,2H2,1H3,(H,10,11)
• InChI Key： VYCILLWWQALGLH-UHFFFAOYSA-N
• SMILES： P(C1C=CC(=CC=1)O)(=O)(O)OCC

Computed Properties

• Exact Mass: 202.039
• Monoisotopic Mass: 202.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 359°C at 760 mmHg
• Flash Point: 170.9°C
• Refractive Index: 1.546
• PSA: 76.57000
• LogP: 1.23940